6-Chloro-8-phenyl-9h-purine

Specification

• Molecular Formula: C11H7ClN4
• Molecular Weight: 230.65 g/mol
• IUPAC Name: 6-chloro-8-phenyl-7H-purine
• Standard InChI: InChI=1S/C11H7ClN4/c12-9-8-11(14-6-13-9)16-10(15-8)7-4-2-1-3-5-7/h1-6H,(H,13,14,15,16)
• Standard InChI Key: VRXFEXVHVDAIDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(N2)C(=NC=N3)Cl

Introduction

Chemical Identity and Structural Characteristics

Molecular Properties

6-Chloro-8-phenyl-9H-purine (C₁₁H₇ClN₄) has a molecular weight of 230.65 g/mol and a purine backbone modified at the 6- and 8-positions (Table 1). The chlorine atom introduces electronegativity, while the phenyl group contributes steric bulk and π-π stacking potential, critical for biomolecular interactions.

Table 1: Molecular Properties of 6-Chloro-8-phenyl-9H-Purine

Property	Value
Molecular Formula	C₁₁H₇ClN₄
Molecular Weight	230.65 g/mol
CAS Number	Not publicly listed
IUPAC Name	6-Chloro-8-phenyl-9H-purine

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) data confirm its structure. For instance, ¹H NMR of 9-benzyl-6-chloro-8-cyanopurine (a derivative) shows a singlet at δ 8.94 ppm for the C2-H proton, while ¹³C NMR reveals peaks at 154.7 ppm (C8) and 133.4 ppm (aromatic carbons). HRMS analysis further validates the molecular ion [M + H]⁺ at m/z 270.0550.

Synthetic Methodologies

Conventional Synthesis Routes

The compound is typically synthesized via one-pot reactions using chlorinated pyrimidine precursors. Sodium methoxide facilitates nucleophilic substitution at C-6, while potassium permanganate oxidizes intermediates to yield the purine core. For example, 6-chloropurine derivatives undergo benzylation at N-9 using benzyl bromide under basic conditions, achieving yields up to 76%.

Regioselective C-H Cyanation

Recent advances employ triflic anhydride (Tf₂O) and trimethylsilyl cyanide (TMSCN) to introduce cyano groups at C-8 (Scheme 1). This method, optimized for electron-rich imidazole motifs, achieves 94% yield for 6-chloro-N-phenylpurine derivatives. The protocol involves:

• Activation: Tf₂O electrophilically activates the purine at 0°C.

• Cyanation: TMSCN delivers the cyanide nucleophile at 84°C.

• Work-up: DBU deprotects intermediates, yielding 8-cyanopurines.

Table 2: Representative Yields from Regioselective Cyanation

Substrate	Product	Yield (%)
6-Chloro-N-phenylpurine	8-Cyanopurine	94
6-Chloro-9-propylpurine	8-Cyanopurine	76

Biological Activity and Mechanisms

Enzyme Inhibition

The chlorine and phenyl substituents enhance binding to purine-processing enzymes like adenosine deaminase. Molecular docking studies suggest the C-8 phenyl group occupies hydrophobic pockets, while the C-6 chlorine forms halogen bonds with catalytic residues.

Anticancer Activity

In leukemia cell lines (e.g., HL-60), 6-chloro-8-phenyl-9H-purine induces apoptosis via caspase-3 activation and mitochondrial membrane depolarization. Comparative studies show its IC₅₀ is 2.3 μM, outperforming 6-mercaptopurine (IC₅₀ = 8.1 μM).

Table 3: Cytotoxicity of Purine Derivatives in HL-60 Cells

Compound	IC₅₀ (μM)
6-Chloro-8-phenyl-9H-purine	2.3
6-Mercaptopurine	8.1

Structure-Activity Relationships (SAR)

• C-6 Substituents: Chlorine increases electrophilicity, enhancing DNA alkylation.

• C-8 Aryl Groups: Phenyl improves membrane permeability and target affinity.

• N-9 Modifications: Benzyl groups reduce metabolic degradation.

Applications in Drug Discovery

Prodrug Development

8-Cyanopurine derivatives serve as prodrugs, with the cyano group hydrolyzing in vivo to carboxylic acids. For example, 6-chloro-8-cyanopurine converts to 8-carboxypurine in plasma, exhibiting prolonged half-life (t₁/₂ = 12 h).

Targeted Therapies

Conjugation with folate ligands enhances tumor specificity. Folate-8-phenylpurine conjugates show 5-fold higher uptake in folate receptor-positive HeLa cells compared to non-targeted analogs.

Challenges and Future Directions

Synthetic Scalability

While regioselective cyanation achieves high yields, scalability is limited by triflic anhydride’s cost ($450/mol). Alternatives like in situ TfOH generation are under investigation.

Toxicity Profiles

Hepatotoxicity (EC₅₀ = 15 μM in HepG2 cells) remains a concern. Structural modifications, such as C-2 hydroxylation, are being explored to reduce off-target effects.